Cas no 1218369-88-0 (4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione)

4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione structure
1218369-88-0 structure
Product Name:4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione
CAS No:1218369-88-0
MF:C7H14N2O3S
MW:206.262660503387
CID:5196906
PubChem ID:43581737
Update Time:2026-03-05

4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Aminopropanoyl)-1lambda6-thiomorpholine-1,1-dione
    • 4-(2-aminopropanoyl)-1$l^{6},4-thiomorpholine-1,1-dione
    • 2-Amino-1-(1,1-dioxo-1lambda*6*-thiomorpholin-4-yl)-propan-1-one
    • 2-Amino-1-(1,1-dioxo-llambda*6*-thiomorpholin-4-yl)-propan-1-one
    • 2-Amino -1-(1,1-dioxo-1lambda*6*-thiomorpholin-4-yl)-propan-1-one
    • 2-Amino-1-(1,1- dioxo-1lambda*6*-thiomorpholin-4-yl)-propan-1 -one
    • 2-Amino-1-(1,1-dioxo-1 lambda*6*-thiomorpholin-4-yl) -propan-1-one
    • 2-Amino-1-(1,1-diox
    • 1-Propanone, 2-amino-1-(1,1-dioxido-4-thiomorpholinyl)-
    • 4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione
    • Inchi: 1S/C7H14N2O3S/c1-6(8)7(10)9-2-4-13(11,12)5-3-9/h6H,2-5,8H2,1H3
    • InChI Key: GEYMYRRKAWOGSJ-UHFFFAOYSA-N
    • SMILES: S1(CCN(C(C(C)N)=O)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 279
  • XLogP3: -1.6
  • Topological Polar Surface Area: 88.8

4-(2-aminopropanoyl)-1λ?-thiomorpholine-1,1-dione Pricemore >>

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